Cas no 2228762-05-6 (1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene)

• Product Name: 1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene
• CAS No: 2228762-05-6
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 6407258
• PubChem ID: 165612089
• Update Time: 2025-05-22

1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene
• 2228762-05-6
• EN300-1744586

• Inchi： 1S/C13H16/c1-4-5-8-12-9-6-7-10-13(12)11(2)3/h1,6-7,9-11H,5,8H2,2-3H3
• InChI Key： HRYNZAVYNTUFLO-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC=CC=1CCC#C

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene

1-(But-3-yn-1-yl)-2-(propan-2-yl)benzene: A Comprehensive Overview

The compound 1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene, also known by its CAS number 2228762-05-6, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of substituted benzenes, featuring a butynyl group and an isopropyl group attached to the benzene ring. Its structure contributes to its stability and reactivity, making it a valuable compound in various fields of chemistry and materials science.

The molecular structure of 1-(but-3-yn-1-yl)-2-(propan-2-yl)benzene consists of a benzene ring with two substituents: a butynyl group (-C≡C-C_h2-CH₃) at the para position and an isopropyl group (-CH(CH₃)₂) at the meta position. The presence of the triple bond in the butynyl group introduces interesting electronic properties, while the isopropyl group adds steric bulk to the molecule. This combination makes the compound suitable for applications in organic synthesis, polymer chemistry, and as a precursor for advanced materials.

Recent studies have highlighted the potential of 1-(but-3-yn-1-yl)-2-(propan-2-yll)benzene in the development of functional polymers and materials with tailored properties. Researchers have explored its use as a monomer in polymerization reactions, where its triple bond can undergo click chemistry reactions such as cycloaddition or alkyne metathesis. These reactions enable the formation of cross-linked polymer networks with enhanced mechanical and thermal properties.

In addition to its role in polymer chemistry, CAS 2228762 05 6 has shown promise in drug discovery and medicinal chemistry. Its structure allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or interact with biological targets, making them candidates for drug development.

The synthesis of 1-(but3yn1yl) 2 (propan 2 yl)benzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation or coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are crucial for scaling up production and meeting the growing demand for this compound in various industries.

In terms of applications, CAS No 2 05 6 is increasingly being used in nanotechnology and material science. Its ability to form stable covalent bonds through click chemistry makes it an ideal building block for constructing nanostructured materials, such as carbon nanotubes or graphene derivatives. These materials hold great potential for use in electronics, energy storage devices, and sensors.

The environmental impact and sustainability aspects of using CAS No 05 6 are also under scrutiny as industries strive to adopt greener chemical practices. Researchers are exploring ways to synthesize this compound using renewable feedstocks or biocatalysts, reducing its environmental footprint while maintaining its performance characteristics.

In conclusion, CAS No 05 6, or CAS No , is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.